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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B15571983 Get Quote

Technical Support Center: PD 123319
ditrifluoroacetate
This guide provides technical information and troubleshooting advice for dissolving and

handling PD 123319 ditrifluoroacetate, a potent and selective non-peptide angiotensin AT2

receptor antagonist, for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of PD 123319
ditrifluoroacetate?

A1: For high-concentration stock solutions, Dimethyl Sulfoxide (DMSO) is recommended. The

compound is also soluble in aqueous solutions like water and Phosphate-Buffered Saline

(PBS), though solubility may vary.

Q2: What are the reported solubility limits for PD 123319 ditrifluoroacetate in DMSO and

PBS?

A2: Solubility can vary between batches and suppliers. However, based on available data, the

approximate solubility values are summarized in the table below. It is always recommended to

test the solubility for your specific batch.

Q3: My compound is not dissolving completely. What should I do?
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A3: If you observe precipitation or incomplete dissolution, you can try gentle warming of the

solution to 37°C for about 10 minutes.[1] Additionally, using an ultrasonic bath can aid in

dissolving the compound.[1][2][3] If the issue persists, refer to the troubleshooting workflow

below.

Q4: How should I store the stock solution?

A4: Stock solutions made with DMSO can be stored at -20°C for several months or at -80°C for

up to six months.[1][2] For aqueous stock solutions, it is best to prepare them fresh for each

experiment. If storage is necessary, filter-sterilize the solution and store it at -20°C for a short

period. Avoid repeated freeze-thaw cycles.[4]

Q5: Is PD 123319 ditrifluoroacetate suitable for in vivo studies?

A5: Yes, this compound has been used in in vivo models. For these applications, it is

recommended to prepare fresh solutions and use them promptly.[2] Saline has been noted as a

potential vehicle for in vivo administration.[4]

Data Presentation
Solubility Data Summary
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Solvent
Reported Solubility
(Concentration)

Source(s)

DMSO >10 mM [1]

≥20 mg/mL

25 mg/mL [5]

87 mg/mL (~118 mM) [4]

PBS (pH 7.2) 10 mg/mL (~13.6 mM) [5]

100 mg/mL (~135.75 mM) [2][3]

Water Soluble to 100 mM [6]

10 mg/mL

≥36 mg/mL (~48.9 mM) [2][3]

51.06 mg/mL (~69.3 mM)

Note: The molecular weight of PD 123319 ditrifluoroacetate is approximately 736.67 g/mol .

[4] Conversions to mM are based on this value.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weigh the Compound: Accurately weigh out the required mass of PD 123319
ditrifluoroacetate powder. For example, to make 1 mL of a 10 mM solution, you would need

7.37 mg.

Add Solvent: Add the calculated volume of high-purity DMSO to the vial containing the

compound.

Dissolve: Vortex the solution thoroughly. If full dissolution is not achieved, proceed to the

troubleshooting steps.
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Troubleshooting Dissolution:

Gently warm the vial in a 37°C water bath for 10-15 minutes.

Alternatively, place the vial in an ultrasonic bath for a few minutes to break up any

particulates.[1][2]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

multiple freeze-thaw cycles and store at -20°C or -80°C.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of PD 123319 ditrifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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